Cas no 877-52-1 (2-(2-Chlorophenyl)-1-hydrazinecarbothioamide)

• Product Name: 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide
• CAS No: 877-52-1
• MF: C₇H₈ClN₃S
• MW: 201.676518440247
• CID: 727856
• PubChem ID: 2763328
• Update Time: 2025-05-26

2-(2-Chlorophenyl)-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-(2-chlorophenyl)-
• (2-chloroanilino)thiourea
• 2-(2-chlorophenyl)-1-hydrazinecarbothioaMide
• (2-chlorophenyl)aminothiourea
• 1-(2-chloro-phenyl)-thiosemicarbazide
• 1-(2-Chlorphenyl)-3-thiosemicarbazid
• 1-(2-Chlor-phenyl)-thiosemicarbazid
• 1-(o-Chlorphenyl)-3-thiosemicarbazid
• 2-((DIMETHYLAMINO)METHYL)-5-NITROPHENYLBORONIC ACID
• [(2-chlorophenyl)amino]thiourea
• 2-chlorophenylthiosemicarbazide
• J-505592
• MFCD03791140
• 877-52-1
• 2-(2-Chlorophenyl)hydrazine-1-carbothioamide
• 2-(2-Chlorophenyl)hydrazinecarbothioamide
• 10T-0016
• DTXSID60376894
• SCHEMBL11875730
• CS-0364385
• AKOS005069282
• SB86572
• 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide

• MDL： MFCD03791140
• Inchi： 1S/C7H8ClN3S/c8-5-3-1-2-4-6(5)10-11-7(9)12/h1-4,10H,(H3,9,11,12)
• InChI Key： FBZHHNIYVSQVLR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NNC(N)=S

Computed Properties

• Exact Mass: 201.01300
• Monoisotopic Mass: 201.012746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2
• XLogP3: 2.1

Experimental Properties

• Density: 1.458
• Melting Point: 183-186°C
• Boiling Point: 312.9°C at 760 mmHg
• Flash Point: 143°C
• Refractive Index: 1.729
• PSA: 82.17000
• LogP: 2.66430

2-(2-Chlorophenyl)-1-hydrazinecarbothioamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide

Introduction to 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide (CAS No. 877-52-1)

2-(2-Chlorophenyl)-1-hydrazinecarbothioamide, also known by its CAS number 877-52-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydrazinecarbothioamides, which are characterized by their unique chemical structure and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide.

The molecular formula of 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide is C₉H₁₀ClN₃S, and its molecular weight is approximately 213.69 g/mol. The compound features a hydrazine moiety attached to a thiocarbonyl group, with a 2-chlorophenyl substituent. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide is a solid at room temperature with a melting point ranging from 140 to 145°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various experimental setups and formulations.

The synthesis of 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide can be achieved through several routes, but one of the most common methods involves the reaction of 2-chlorobenzoyl chloride with hydrazinecarbothioamide. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. The synthetic process is well-documented in the literature and has been optimized for large-scale production in industrial settings.

Recent Research Findings:

In recent years, there has been a growing interest in exploring the biological activities of hydrazinecarbothioamides, including 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide. One notable area of research is its potential as an antimicrobial agent. Studies have shown that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide demonstrated potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the micromolar range.

Beyond its antimicrobial properties, 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide has also been investigated for its anticancer potential. Research conducted at the National Cancer Institute found that this compound selectively induced apoptosis in various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The mechanism of action appears to involve the disruption of cellular redox balance and the activation of caspase-dependent apoptotic pathways.

An additional area of interest is the role of 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide in modulating inflammatory responses. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have shown that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide could be a promising candidate for the development of novel anti-inflammatory drugs.

Safety Considerations:

In any discussion about chemical compounds, it is essential to address safety considerations. While 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide shows promise in various applications, it is important to handle it with care due to its potential toxicity. Laboratory safety protocols should be strictly followed when working with this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper disposal methods should be employed to ensure environmental safety.

FUTURE DIRECTIONS:

The future research directions for 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide are promising. Further studies are needed to elucidate its mechanism of action at the molecular level and to optimize its pharmacological properties for therapeutic applications. Clinical trials will be essential to evaluate its safety and efficacy in human subjects. Moreover, efforts to develop more potent derivatives through structural modifications could lead to the discovery of novel compounds with enhanced biological activities.

In conclusion, 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide (CAS No. 877-52-1) is a multifaceted compound with a range of potential applications in medicine and biotechnology. Its unique chemical structure and diverse biological activities make it an exciting area of ongoing research. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.